Cas no 1797344-98-9 (4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide)
4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide
- 4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide
- F6442-5662
- 4-fluoro-N-(4-(4-methoxypiperidin-1-yl)phenyl)-3-methylbenzenesulfonamide
- 1797344-98-9
- 4-FLUORO-N-[4-(4-METHOXYPIPERIDIN-1-YL)PHENYL]-3-METHYLBENZENESULFONAMIDE
- AKOS024565280
-
- Inchi: 1S/C19H23FN2O3S/c1-14-13-18(7-8-19(14)20)26(23,24)21-15-3-5-16(6-4-15)22-11-9-17(25-2)10-12-22/h3-8,13,17,21H,9-12H2,1-2H3
- InChI Key: RVKBICZOQDFELH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C)C=1)F)(NC1C=CC(=CC=1)N1CCC(CC1)OC)(=O)=O
Computed Properties
- Exact Mass: 378.14134194g/mol
- Monoisotopic Mass: 378.14134194g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 67Ų
4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6442-5662-2μmol |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-5μmol |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-10μmol |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-20μmol |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-1mg |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-2mg |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-3mg |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-4mg |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-5mg |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6442-5662-10mg |
4-fluoro-N-[4-(4-methoxypiperidin-1-yl)phenyl]-3-methylbenzene-1-sulfonamide |
1797344-98-9 | 10mg |
$79.0 | 2023-09-08 |
4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide
Comprehensive Overview of 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide (CAS No. 1797344-98-9)
In the realm of pharmaceutical and chemical research, 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide (CAS No. 1797344-98-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the sulfonamide class, which is widely recognized for its diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, mechanism of action, and therapeutic potential, aligning with the growing demand for novel small-molecule drugs in areas such as oncology, neurology, and inflammation.
The molecular structure of 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide features a fluorobenzene core linked to a methoxypiperidine moiety via a sulfonamide bridge. This configuration imparts distinct physicochemical properties, including enhanced solubility and bioavailability, which are critical for drug development. The presence of the fluoro substituent further modulates electronic effects, potentially improving binding affinity to target proteins. Such structural nuances make this compound a promising candidate for structure-activity relationship (SAR) studies, a hot topic in modern medicinal chemistry.
Recent trends in drug discovery highlight the importance of sulfonamide derivatives as kinase inhibitors or GPCR modulators, which are frequently searched terms in scientific databases. 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide aligns with these interests, as its scaffold resembles known pharmacophores in FDA-approved drugs. For instance, its piperidine component is a common motif in CNS-targeting agents, sparking curiosity about its potential in treating neurodegenerative disorders—a subject of high public and academic interest.
From a synthetic perspective, the preparation of CAS No. 1797344-98-9 involves multi-step organic reactions, including sulfonylation and N-arylation, which are frequently discussed in chemistry forums. Optimizing these processes for yield and purity is a key challenge, especially for scale-up production. Researchers are also investigating greener methodologies, such as catalytic or flow chemistry approaches, to reduce environmental impact—a concern echoed in sustainable chemistry discussions.
In the context of drug repurposing—a trending strategy to accelerate therapeutic development—this compound’s off-target effects are under scrutiny. Computational tools like molecular docking and AI-driven predictive modeling (popular search keywords) are being employed to identify new biological targets. Such efforts resonate with the broader scientific community’s push toward precision medicine and personalized therapies.
Quality control and analytical characterization of 4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a topic frequently queried by quality assurance professionals. Additionally, stability studies under varying pH and temperature conditions are critical, given the compound’s potential use in formulations.
Beyond pharmaceuticals, this sulfonamide derivative may find applications in material science, such as in the design of organic semiconductors or sensors. Its electron-withdrawing and donating groups could enable tunable electronic properties, a sought-after feature in optoelectronic materials research.
In summary, CAS No. 1797344-98-9 represents a versatile chemical entity with cross-disciplinary relevance. Its study addresses pressing questions in drug design, synthetic efficiency, and sustainability, making it a focal point for both academia and industry. As research progresses, this compound may unlock new avenues in therapeutic and technological innovation.
1797344-98-9 (4-fluoro-N-4-(4-methoxypiperidin-1-yl)phenyl-3-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)